Cas no 522624-59-5 (3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzoic acid)

• Product Name: 3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzoic acid
• CAS No: 522624-59-5
• MF: C₁₄H₁₇NO₆
• MW: 295.287884473801
• CID: 3104642
• PubChem ID: 2363825
• Update Time: 2025-06-28

3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-(2-morpholin-4-yl-2-oxo-ethoxy)-benzoic acid
• 3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzoic acid
• AM-879/40861424
• 3-methoxy-4-[2-(4-morpholinyl)-2-oxoethoxy]benzoic acid
• G53455
• 3-methoxy-4-(2-morpholin-4-yl-2-oxoethoxy)benzoic acid
• MLS000057762
• CHEMBL1463366
• AKOS000114624
• 3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzoicacid
• MFCD03651695
• 3-methoxy-4-(2-morpholino-2-oxoethoxy)benzoic acid
• HMS2184E16
• 522624-59-5
• CS-0218136
• F3284-8023
• EN300-00215
• Z56845263
• VU0220194-4
• SMR000061615

• Inchi： 1S/C14H17NO6/c1-19-12-8-10(14(17)18)2-3-11(12)21-9-13(16)15-4-6-20-7-5-15/h2-3,8H,4-7,9H2,1H3,(H,17,18)
• InChI Key： GKPUCROOEMQHEZ-UHFFFAOYSA-N
• SMILES： O1CCN(C(COC2C=CC(C(=O)O)=CC=2OC)=O)CC1

Computed Properties

• Exact Mass: 295.10558726Da
• Monoisotopic Mass: 295.10558726Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 85.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzoic acid

3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzoic acid (CAS No. 522624-59-5): A Comprehensive Overview

3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzoic acid (CAS No. 522624-59-5) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, often referred to by its IUPAC name, is a benzoic acid derivative that incorporates a morpholine moiety and a methoxy group, making it an interesting subject for both academic and industrial investigations.

The chemical structure of 3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzoic acid is characterized by its aromatic ring, which is substituted with a methoxy group at the 3-position and an ester-like functional group at the 4-position. The latter consists of a morpholine ring attached to a carbonyl group, which further enhances the compound's reactivity and solubility properties. This unique combination of functional groups imparts specific physical and chemical properties that are crucial for its applications in drug discovery and other advanced research areas.

In recent years, the study of 3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzoic acid has gained significant attention due to its potential therapeutic applications. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. These properties are attributed to its ability to modulate various cellular pathways and interact with specific receptors or enzymes.

One of the key areas of research involving 3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzoic acid is its anti-inflammatory activity. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in the pathogenesis of various inflammatory diseases. This makes it a potential candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzoic acid has also shown promising anti-cancer effects. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. Furthermore, it has been found to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers.

The neuroprotective potential of 3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzoic acid has also been explored in several studies. Research has shown that this compound can protect neurons from oxidative stress and excitotoxicity, which are major contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind its neuroprotective effects involves the upregulation of antioxidant enzymes and the inhibition of pro-apoptotic signaling pathways.

Beyond its therapeutic applications, 3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzoic acid is also used as a building block in organic synthesis. Its unique chemical structure makes it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. This versatility has led to its widespread use in combinatorial chemistry and high-throughput screening platforms.

The synthesis of 3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzoic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include esterification reactions followed by nucleophilic substitution or coupling reactions to introduce the morpholine moiety. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both research and industrial settings.

In terms of safety and handling, 3-methoxy-4-[2-(morpholin-4-y l)-2-o xoet hoxy]be nzo ic ac id strong > should be stored under appropriate conditions to maintain its stability and prevent degradation. It is recommended to store the compound in a cool, dry place away from direct sunlight and sources of heat. Additionally, proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The future prospects for research on 3-meth oxy - 4 - [ 2 - ( m orph olin - 4 - yl ) - 2 - ox oet hoxy ] b enzoi c aci d strong > are promising. Ongoing studies aim to further elucidate its mechanisms of action and optimize its pharmacological properties for therapeutic applications. Additionally, efforts are being made to develop more efficient synthetic methods to produce this compound on a larger scale.

In conclusion, 3-m eth oxy - 4 - [ 2 - ( m orph olin - 4 - yl ) - 2 - ox oet hoxy ] b enzoi c aci d strong > (CAS No. 5 2 26 2 4 - 59 - 5) is a multifaceted compound with significant potential in various fields of chemical and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an important subject for further investigation, with promising applications in drug discovery and organic synthesis.